3-(2-cyclopentylacetamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(2-cyclopentylacetyl)amino]-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H26N2O5/c1-29-16-11-12-20(30-2)18(14-16)25-24(28)23-22(17-9-5-6-10-19(17)31-23)26-21(27)13-15-7-3-4-8-15/h5-6,9-12,14-15H,3-4,7-8,13H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key: WDUUFJQRUZXKPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)CC4CCCC4
• Molecular Formula: C24H26N2O5
• Molecular Weight: 422.5 g/mol

Description

3-(2-cyclopentylacetamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide, also known as CPABC, is a novel benzofuran derivative that has recently gained attention in the scientific community due to its potential applications in various fields. CPABC is a synthetic compound that is primarily used in research studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

Research on benzofuran derivatives often involves complex synthetic routes to explore their potential biological applications. For instance, a study detailed the synthesis, characterization, and antimicrobial evaluation of thiophene-2-carboxamides, highlighting a method that could potentially be applied to the synthesis of 3-(2-cyclopentylacetamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide. This process involves multiple steps, including condensation and hydrolysis, to obtain the desired compound. Such methodologies are crucial for preparing benzofuran derivatives for further biological evaluation (Talupur, Satheesh, & Chandrasekhar, 2021).

Biological Activities and Applications

Benzofuran derivatives have been studied for their diverse biological activities, which could suggest potential applications for 3-(2-cyclopentylacetamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide. For example:

• Antimicrobial Activity

  Several benzofuran compounds have been synthesized and evaluated for their antimicrobial properties. This suggests that similar compounds, like 3-(2-cyclopentylacetamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide, could potentially possess antimicrobial activities, warranting further investigation (Lavanya, Sribalan, & Padmini, 2017).

• Anti-inflammatory and Analgesic Properties

  Novel benzofuran derivatives have been synthesized and evaluated as anti-inflammatory and analgesic agents. These findings indicate that benzofuran compounds may play a significant role in developing new therapeutic agents for inflammation and pain management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Anticonvulsant Activity

  The discovery and evaluation of benzofuran derivatives as potent metabolic inhibitors with anticonvulsant activity in various animal models highlight the therapeutic potential of these compounds in treating seizures and related neurological conditions (Robertson et al., 1987).